2,5-Diethyl 3-cyanopyridine-2,5-dicarboxylate

• IUPAC Name: diethyl 3-cyanopyridine-2,5-dicarboxylate
• InChI: InChI=1S/C12H12N2O4/c1-3-17-11(15)9-5-8(6-13)10(14-7-9)12(16)18-4-2/h5,7H,3-4H2,1-2H3
• InChI Key: PZLAJLRXHFTQIF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(N=C1)C(=O)OCC)C#N
• Molecular Formula: C12H12N2O4
• DSSTOX Substance ID: DTXSID801191957
• Molecular Weight: 248.23 g/mol
• CAS No.: 1312117-83-1

Description

“2,5-Diethyl 3-cyanopyridine-2,5-dicarboxylate” is a chemical compound with the linear formula C12H12N2O4. It is a derivative of pyridine, which is a basic heterocyclic organic compound.

Scientific Research Applications

1. Heterocyclic Colouring Matters and Chromophore Analysis

2,5-Diethyl 3-cyanopyridine-2,5-dicarboxylate plays a role in the synthesis of heterocyclic compounds, specifically quino[2,3-b]acridine-7,14-diones, which are important for studying chromophores similar to quinacridones (Altiparmakian, 1978).

2. Catalytic [3 + 2] Cycloaddition Reactions

The compound is utilized in AlCl3-catalyzed cycloaddition reactions with aromatic aldehydes. This process is key for constructing tetrahydrofurans with varying diastereoselectivities, expanding the repertoire of organic synthesis methods (Yang et al., 2011).

3. Synthesis of Diethyl Carbonate

It is used in the direct synthesis of diethyl carbonate by carboxylation of ethanol, using CO2 as a reagent. This showcases its role in green chemistry and CO2 utilization (Giram et al., 2018).

4. Construction of Heterocyclic Scaffolds

This compound contributes to the assembly of complex heterocyclic structures, such as in the reaction with Biginelli-type compounds, which is significant for pharmaceutical chemistry (Lebedyeva et al., 2012).

5. Role in Organic Carbonate Synthesis

This compound is also crucial in the CeO2-catalyzed synthesis of organic carbonates from CO2 and alcohols, highlighting its application in CO2 conversion and sustainable chemistry (Honda et al., 2014).